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Compound of Interest

Compound Name: Di-tert-butyl azodicarboxylate

Cat. No.: B053519 Get Quote

Proper Disposal of Di-tert-butyl Azodicarboxylate
(DBAD)
The following guide provides essential safety and logistical information for the proper disposal

of Di-tert-butyl azodicarboxylate (DBAD). Adherence to these procedures is critical for

ensuring laboratory safety, regulatory compliance, and environmental protection. This

document is intended for researchers, scientists, and drug development professionals.

Key Chemical Properties and Hazards
A thorough understanding of DBAD's properties is fundamental to its safe handling. It is a

flammable, heat-sensitive, and shock-sensitive compound that can cause skin, eye, and

respiratory irritation.[1][2]
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Property Value

Molecular Formula C₁₀H₁₈N₂O₄[1][3]

Molecular Weight 230.26 g/mol [1][3][4]

CAS Number 870-50-8[1][4]

Melting Point 89 to 92°C (192.2 to 197.6°F)[1][4]

Solubility Insoluble in water[1]

Hazard Statements

H315: Causes skin irritation[1][3][5]. H319:

Causes serious eye irritation[1][3][5]. H335: May

cause respiratory irritation.[1][3][5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray[1][5]. P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[1][5]

Disposal Protocol
The recommended and required method for the disposal of Di-tert-butyl azodicarboxylate is

through controlled incineration by a licensed professional waste disposal company.[1][5] Under

no circumstances should DBAD or its containers be disposed of down the drain or in regular

trash.[1] All disposal activities must comply with federal, state, and local regulations, such as

the Resource Conservation and Recovery Act (RCRA) in the United States.[6][7][8]

Operational Plan for Waste Handling and Disposal
Objective: To safely prepare, store, and transfer DBAD waste for final disposal by a certified

entity.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-azodicarboxylate
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-azodicarboxylate
https://commonorganicchemistry.com/Common_Reagents/Di-tert-butyl_Azodicarboxylate/Di-tert-butyl_Azodicarboxylate.htm
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://commonorganicchemistry.com/Common_Reagents/Di-tert-butyl_Azodicarboxylate/Di-tert-butyl_Azodicarboxylate.htm
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://commonorganicchemistry.com/Common_Reagents/Di-tert-butyl_Azodicarboxylate/Di-tert-butyl_Azodicarboxylate.htm
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-azodicarboxylate
https://www.capotchem.com/doc/msds_870-50-8.do
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-azodicarboxylate
https://www.capotchem.com/doc/msds_870-50-8.do
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Di-tert-butyl-azodicarboxylate
https://www.capotchem.com/doc/msds_870-50-8.do
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://www.capotchem.com/doc/msds_870-50-8.do
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://www.capotchem.com/doc/msds_870-50-8.do
https://www.benchchem.com/product/b053519?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://www.capotchem.com/doc/msds_870-50-8.do
https://www.benchchem.com/pdf/Proper_Disposal_of_Di_tert_butyl_Azodicarboxylate_DBDAD_A_Guide_for_Laboratory_Professionals.pdf
https://www.solubilityofthings.com/regulations-chemical-waste
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://sbnsoftware.com/blog/what-are-the-key-regulations-for-industrial-waste-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated hazardous waste container (compatible, sealed, and clearly labeled).

Hazardous Waste Label.

Fume hood.

Step-by-Step Procedure
Preparation and Segregation:

Perform all handling of DBAD waste inside a fume hood to avoid inhalation of dust or

vapors.[5]

Ensure DBAD waste is not mixed with incompatible chemicals. Incompatible materials

include strong oxidizing agents, strong bases, and alcohols.[9]

Keep waste in a dedicated, sealed, and properly closed container to await disposal.[5]

Container Labeling:

Label the waste container clearly with the words "Hazardous Waste."[6][10]

The label must include the full chemical name: "Di-tert-butyl azodicarboxylate."

Indicate the associated hazards (e.g., Flammable, Irritant, Heat Sensitive).

Note the date when waste was first added to the container (accumulation start date).

Safe Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[5][9]

Store away from heat, sparks, open flames, and direct sunlight.[9]

Ensure the storage location is away from incompatible materials.

Arranging Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup.

If your institution does not have an EHS department, you must contact a licensed

professional waste disposal service directly.[5]

Provide the disposal company with the Safety Data Sheet (SDS) for DBAD and an

accurate description of the waste.

Thermal Decomposition Hazards
Improper handling, such as exposure to heat, can lead to thermal decomposition. The

decomposition of DBAD can release gaseous products including H₂O, CO₂, and N₂ through a

complex series of reactions.[11][12] The self-accelerating decomposition temperature (SADT)

for a standard 25 kg package has been calculated at 63.95 °C, highlighting its thermal

sensitivity.[11][12]

Visualized Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of DBAD.
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Caption: Logical workflow for the safe disposal of Di-tert-butyl azodicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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